![molecular formula C9H9ClO2 B181324 3-(4-Chlorophenyl)propanoic acid CAS No. 2019-34-3](/img/structure/B181324.png)
3-(4-Chlorophenyl)propanoic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-(4-Chlorophenyl)propanoic acid involves various chemical reactions and starting materials. For instance, the synthesis of 3-(trichlorogermyl)propanoic acid and its subsequent reaction with phenylmagnesium bromide to yield 3-(triphenylgermyl)propanoic acid demonstrates the reactivity of the β-carboxylic functional group with organometallic reagents . Similarly, ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate was synthesized and tested as an insect growth regulator, showcasing the potential for creating bioactive derivatives of the parent compound . Additionally, the synthesis of 3-amino-3-(4-chlorophenyl)propanoic acid and its phosphonic and sulfonic acid derivatives indicates the versatility of the core structure in generating compounds with biological activity, such as GABA B receptor antagonists .
Molecular Structure Analysis
The molecular structure and vibrational spectra of 4-amino-3(4-chlorophenyl) butanoic acid were studied using FT-IR and FTR, with computational methods providing insights into the molecular electronic energy, geometrical structure, and vibrational spectra . The structure of 2-acetoxy-3-(3-methoxy-4-acetoxy-5-chlorophenyl)-propenoic acid was confirmed by X-ray crystallography, revealing the formation of an α-acetoxy propenoic acid with a trans extended side chain conformation . The molecular structure of 3-[(4-chlorophenylamido)]propenoic acid and its metal complexes were characterized by spectroscopic techniques, indicating a 4-coordinated geometry in the solid state .
Chemical Reactions Analysis
The reactivity of this compound derivatives in chemical reactions is highlighted by the transformation of 3-(trichlorogermyl)propanoic acid into various phenylated products . The bio-assay of ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate against Galleria mellonella demonstrates the compound's potential as an insect growth regulator, which is a result of its chemical structure and reactivity . The synthesis of 3-amino-3-(4-chlorophenyl)propanoic acid and related compounds illustrates the ability to create specific antagonists for the GABA B receptor .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structures. The vibrational studies of 4-amino-3(4-chlorophenyl) butanoic acid, including the analysis of hyperpolarizability and NBO, provide insights into the stability and charge delocalization within the molecule . The crystal structure of 2-(4-chlorophenoxy)propionic acid reveals the antiplanar conformation of the carboxylic acid group and the formation of a catemer motif, which differs from the cyclic dimers observed in the racemic compound .
Scientific Research Applications
GABA B Receptor Antagonists : The synthesis of 3-amino-3-(4-chlorophenyl)propanoic acid and related compounds has been explored for their potential as specific antagonists of GABA at the GABAB receptor (Abbenante, Hughes, & Prager, 1997).
Chiral Separation : A study on the enantioseparation of α-(chlorophenyl)propanoic acid isomers, including 3-(4-chlorophenyl)propanoic acid, using countercurrent chromatography has been conducted, highlighting the importance of chlorine substituents in chiral separation (Jin et al., 2019).
Chemical Synthesis : Research on the preparation and structural characterization of (1H-1,2,4-Triazol-1-yl) methyl 3-(2,4-dichlorophenyl) propanoate, synthesized from 3-(2,4-dichlorophenyl) propanoic acid, has been reported (Yan, 2014).
Environmental Chemistry : The removal of chlorophenols, including 3-chlorophenol derived from this compound, from aqueous media using hydrophobic deep eutectic solvents has been studied (Adeyemi et al., 2020).
Optical Purity and Acaricidal Activity : The chemoenzymic synthesis of optically pure compounds with acaricidal activity starting from 2-[4-(isopropoxy)phenyl]propanoic acid, a derivative of this compound, has been explored (Bosetti et al., 1994).
Organometallic Chemistry : The synthesis and reactivity of 3-(triphenylgermyl)propanoic acid, derived from this compound, have been investigated, focusing on its unusual β-carboxylic functional group properties (Zheng, Ye, & Ji, 1994).
Renewable Chemistry : Phloretic acid, a naturally occurring phenolic compound derived from 3-(4-hydroxyphenyl)propanoic acid, has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules (Trejo-Machin et al., 2017).
Molecular Docking and Antimicrobial Activity : Studies on the molecular structure, spectroscopic, quantum chemical, topological, molecular docking, and antimicrobial activity of 3-(4-Chlorophenyl)-5-[4-propan-2-yl) phenyl-4, 5-dihydro-1H-pyrazol-1-yl] (pyridin-4-yl) methanone have been conducted (Sivakumar et al., 2021).
Mechanism of Action
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-(4-Chlorophenyl)propanoic acid are not well-documented. These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy. More research is needed to understand the pharmacokinetics of this compound .
Result of Action
It is hypothesized that the compound may have various effects at the molecular and cellular levels, depending on its targets and mode of action .
Safety and Hazards
properties
IUPAC Name |
3-(4-chlorophenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5H,3,6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBSLOKZINKEUCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90174022 | |
Record name | Benzenepropanoic acid, 4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90174022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2019-34-3 | |
Record name | beta-(p-Chlorophenyl)propionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002019343 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenepropanoic acid, 4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90174022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-chlorophenyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | .BETA.-(P-CHLOROPHENYL)PROPIONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EU6X3MW040 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 3-amino-3-(4-chlorophenyl)propanoic acid compare to other GABAB receptor antagonists, and how do these structural differences affect their activity?
A2: The research highlights that 3-amino-3-(4-chlorophenyl)propanoic acid is a lower homologue of baclofen [, ]. This means it possesses a similar structure but with a shorter carbon chain. The study also synthesized and compared its activity to corresponding phosphonic (2-amino-2-(4-chlorophenyl)ethylphosphonic acid) and sulfonic acid (2-amino-2-(4-chlorophenyl)ethanesulfonic acid) analogues. Interestingly, the sulfonic acid analogue exhibited the strongest antagonistic activity (pA2 4.0) compared to the phosphonic (pA2 3.8) and carboxylic acid (3-amino-3-(4-chlorophenyl)propanoic acid, pA2 3.5) counterparts [, ]. This suggests that incorporating a sulfonic acid group instead of a carboxylic acid group in this specific chemical structure could potentially enhance the antagonistic potency at the GABAB receptor.
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